Cas no 74885-72-6 (5-Carboxamidotryptamine maleate)

• Product Name: 5-Carboxamidotryptamine maleate
• CAS No: 74885-72-6
• MF: C₁₅H₁₇N₃O₅
• MW: 319.312583684921
• CID: 557261
• PubChem ID: 24278086
• Update Time: 2025-06-08

5-Carboxamidotryptamine maleate Chemical and Physical Properties

Names and Identifiers

• 5-carboxyamidotryptamine maleate
• 5-Carboxamidotryptamine maleate
• 5-Carboxamidotryptamine maleate salt
• 5-CT
• AH-21467
• 5-CT maleate
• 5-CT, AH-21467
• 5-Carboxamidotryptamine maleate salt hemiethanolate
• 5 Carboxamidotryptamine maleate,5Carboxamidotryptamine maleate

• MDL： MFCD00069224
• Inchi： 1S/C11H13N3O.C4H4O4/c12-4-3-8-6-14-10-2-1-7(11(13)15)5-9(8)10;5-3(6)1-2-4(7)8/h1-2,5-6,14H,3-4,12H2,(H2,13,15);1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： PZQZSWAOVAMBQM-BTJKTKAUSA-N
• SMILES： C(/C(=O)O)=C/C(=O)O.C(C1=CNC2C=CC(C(=O)N)=CC1=2)CN

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing

Experimental Properties

• Solubility: H2O: soluble10mg/mL
• Solubility: Soluble to 100 mM in water

5-Carboxamidotryptamine maleate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 5-Carboxamidotryptamine maleate

Introduction to 5-Carboxamidotryptamine Maleate (CAS No. 74885-72-6)

5-Carboxamidotryptamine maleate, also known as 5-CT maleate, is a potent and selective 5-HT_1A receptor agonist. This compound has garnered significant attention in the fields of neuropharmacology and medicinal chemistry due to its unique pharmacological properties and potential therapeutic applications. The compound is listed under the CAS registry with the number 74885-72-6.

The chemical structure of 5-Carboxamidotryptamine maleate is characterized by a tryptamine backbone with a carboxamide group attached to the 5-position of the indole ring, and a maleic acid moiety as a counterion. This structural configuration confers specific binding affinities and biological activities that distinguish it from other serotonin receptor ligands.

In recent years, extensive research has been conducted to elucidate the pharmacological profile of 5-CT maleate. Studies have demonstrated its high affinity for the 5-HT_1A receptor, which plays a crucial role in modulating various physiological processes, including mood regulation, anxiety, and cognitive function. The selective activation of 5-HT_1A receptors by 5-Carboxamidotryptamine maleate has been shown to produce anxiolytic and antidepressant effects, making it a promising candidate for the development of novel therapeutic agents.

Clinical trials and preclinical studies have further explored the potential therapeutic applications of 5-CT maleate. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics reported that 5-Carboxamidotryptamine maleate exhibited significant anxiolytic effects in rodent models of anxiety. Another study in the European Journal of Pharmacology highlighted its potential as an antidepressant agent, demonstrating efficacy in reducing depressive-like behaviors in animal models.

The mechanism of action of 5-CT maleate involves its selective activation of 5-HT_1A receptors, which are distributed both pre- and postsynaptically in the brain. Pre-synaptic 5-HT_1A receptors are primarily located on serotonergic neurons and function as autoreceptors to inhibit serotonin release. Post-synaptic 5-HT_1A receptors, on the other hand, are found on non-serotonergic neurons and play a role in modulating neuronal excitability and synaptic transmission. The activation of these receptors by 5-Carboxamidotryptamine maleate leads to a reduction in neuronal firing rates and an overall dampening of neural activity, which may contribute to its anxiolytic and antidepressant effects.

Beyond its central nervous system (CNS) effects, 5-CT maleate has also been investigated for its potential peripheral actions. Research has shown that it can modulate cardiovascular function by acting on 5-HT_1A receptors located in the heart and blood vessels. This property may have implications for the treatment of cardiovascular disorders, although further studies are needed to fully understand its therapeutic potential in this context.

The safety profile of 5-Carboxamidotryptamine maleate has been evaluated in several preclinical studies. These studies have generally reported favorable safety outcomes, with no significant adverse effects observed at therapeutic doses. However, as with any pharmacological agent, careful monitoring is recommended during clinical trials to ensure patient safety.

In conclusion, 5-Carboxamidotryptamine maleate (CAS No. 74885-72-6) is a promising compound with a well-characterized pharmacological profile. Its selective activation of 5-HT_1A receptors makes it a valuable tool for understanding serotonin receptor function and developing new therapeutic strategies for mood disorders and other neurological conditions. Ongoing research continues to explore its full potential, paving the way for future clinical applications.